Cas no 926409-12-3 (N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide)

N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide is a specialized organic compound featuring a cyano-substituted acetamide structure with a phenoxy linkage. Its molecular design incorporates dual cyano groups, enhancing reactivity and potential utility in agrochemical or pharmaceutical synthesis. The compound’s sterically hindered alkyl chain may contribute to improved stability and selectivity in target interactions. Its functional groups suggest applicability as an intermediate in the development of biologically active molecules, particularly in crop protection or medicinal chemistry. The presence of both cyano and phenoxy moieties offers versatility for further derivatization, making it a valuable building block in fine chemical synthesis.
N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide structure
926409-12-3 structure
Product Name:N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide
CAS No:926409-12-3
MF:C15H17N3O2
MW:271.314383268356
CID:6370056
PubChem ID:17468399
Update Time:2025-05-20

N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • Z19739468
    • AKOS017011409
    • EN300-26683593
    • AKOS001412698
    • N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide
    • 926409-12-3
    • Inchi: 1S/C15H17N3O2/c1-11(2)15(3,10-17)18-14(19)9-20-13-6-4-12(8-16)5-7-13/h4-7,11H,9H2,1-3H3,(H,18,19)
    • InChI Key: BWFFECLRUZCOCT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

  • Exact Mass: 271.132076794g/mol
  • Monoisotopic Mass: 271.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 85.9Ų

N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26683593-0.05g
N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide
926409-12-3 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide

N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide: A Comprehensive Overview of CAS 926409-12-3

N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide (CAS 926409-12-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This cyanophenoxy acetamide derivative combines multiple functional groups, including cyano and acetamide moieties, making it a valuable subject for research and development.

The molecular structure of N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide features a central acetamide group flanked by cyano-substituted alkyl and aromatic components. This arrangement contributes to its distinct chemical properties, including moderate polarity and specific reactivity patterns. Researchers have shown growing interest in this compound as building blocks for more complex molecular architectures.

Recent studies have explored the potential of CAS 926409-12-3 in material science applications, particularly in the development of advanced polymers and specialty coatings. The presence of both cyano groups and phenoxy linkages in its structure offers opportunities for creating materials with tailored properties such as enhanced thermal stability or specific optical characteristics.

In pharmaceutical research, derivatives of N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide have been investigated for their potential biological activities. While not a drug substance itself, this compound serves as an important intermediate in medicinal chemistry, particularly in the synthesis of molecules targeting specific enzyme systems. Its structural features make it valuable for structure-activity relationship studies.

The synthesis of 926409-12-3 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting current trends in sustainable chemical production. Analytical characterization of this compound typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis.

From a commercial perspective, N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide has seen growing demand in specialty chemical markets. Suppliers and manufacturers have responded to this demand by developing scalable production processes while maintaining strict quality control standards. The global market for such functionalized acetamide compounds is expected to grow steadily in coming years.

Safety considerations for handling CAS 926409-12-3 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Material safety data sheets provide detailed handling instructions for industrial and research applications.

Recent innovations in computational chemistry have enabled more efficient study of cyano-containing acetamides like 926409-12-3. Molecular modeling and simulation techniques help predict its behavior in various environments and potential interactions with other molecules, accelerating research and development processes.

The future outlook for N-(1-cyano-1,2-dimethylpropyl)-2-(4-cyanophenoxy)acetamide appears promising, with potential applications emerging in areas such as advanced materials, agrochemical intermediates, and specialty chemical synthesis. Ongoing research continues to uncover new possibilities for this versatile compound, making it an important subject in contemporary chemical science.

For researchers and industry professionals seeking information about CAS 926409-12-3, numerous technical resources are available, including scientific publications, patent literature, and specialized chemical databases. These sources provide detailed information about synthesis methods, physical properties, and potential applications of this interesting chemical entity.

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